QP5020

QPCTL inhibition enzymatic IC50 structure-based drug design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H19FN6
Molecular Weight 362.4 g/mol
Cat. No. B15616660
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Technical Parameters


Basic Identity
Product NameQP5020
Molecular FormulaC20H19FN6
Molecular Weight362.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H19FN6/c1-26-13-24-25-20(26)14-7-9-27(10-8-14)19-15(11-22)3-2-4-17(19)16-5-6-18(21)23-12-16/h2-6,12-14H,7-10H2,1H3
InChIKeyLCDPXGBXYYBDQE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

QP5020: Benzonitrile QPCTL Inhibitor


QP5020 (CAS 3027434-06-3, C20H19FN6, MW 362.4) is a synthetic small-molecule inhibitor of glutaminyl-peptide cyclotransferase-like protein (QPCTL; also known as gQC or isoQC), the Golgi-resident enzyme that catalyzes N-terminal pyroglutamate formation on CD47, thereby enabling the CD47/SIRPα 'don't eat me' immune checkpoint signal [1]. Originally disclosed as compound 4 in a structure-based optimization campaign starting from the QPCT inhibitor SEN177, QP5020 features a benzonitrile warhead that replaces the pyridine core of the predecessor scaffold, an engineering decision that yielded an 8.7-fold gain in QPCTL enzymatic potency [1]. A second, independent line of investigation has established QP5020 as the pharmacophore for a triazole-cored PET radioligand, [18F]QP5020 ([18F]9), which demonstrates nanomolar binding to both secreted QC (sQC) and Golgi-resident gQC isoforms with measurable in vitro autoradiographic signal in Alzheimer's disease brain sections [2].

Scaffold

Benzonitrile warhead displaces structural water, directly engages Glu325 in QPCTL active site

Target Engagement

Suppresses pGlu-CD47 without altering total CD47; blocks CD47/SIRPα interaction in live-cell context

PET Tracer Development

Pharmacophore for [18F]QP5020 radioligand; nanomolar binding to sQC/gQC isoforms with AD-relevant autoradiographic signal

QP5020: Differentiation from Analog Inhibitors


QPCTL inhibitors share a conserved zinc-binding pharmacophore in the active site, yet they diverge markedly in isoform selectivity (QPCTL vs. secreted QPCT), binding-mode chemistry, and resultant cellular potency on the CD47/SIRPα axis [1]. SEN177, the direct predecessor to QP5020, binds QPCTL via a pyridine nitrogen that relies on a structural water bridge to Gln304; QP5020 displaces this water molecule with a nitrile group that directly engages Glu325, a difference that translates into an order-of-magnitude potency gap that cannot be bridged by simply increasing the dose of the older compound [2]. Meanwhile, the clinically advanced QPCT inhibitor PQ912 (Varoglutamstat) and the tool compound PBD150 were optimized primarily for secreted QPCT inhibition in the context of Alzheimer's disease, and their QPCTL activity is comparatively weak—insufficient to robustly suppress pGlu-CD47 levels at concentrations that avoid off-target QPCT-driven effects [1]. A recent medicinal chemistry perspective explicitly warns that extrapolating QPCT inhibitor SAR to QPCTL is unreliable because subtle active-site architectural differences between the two isoforms produce divergent rank-order potencies even within a single chemical series [3]. For procurement decisions in immuno-oncology or PET tracer programs, these differences make QP5020 not simply a 'more potent SEN177' but a structurally and mechanistically distinct chemical entity whose benzonitrile warhead defines a unique SAR node that subsequent lead optimization (e.g., QP5038) extends but does not render obsolete.

SEN177 (Pyridine Core)
Relies on water-bridged hydrogen bond to Gln304; lacks direct nitrile–Glu325 engagement, leading to order-of-magnitude difference in QPCTL target engagement that cannot be compensated by increased concentration.
PQ912 / PBD150 (QPCT-optimized)
Developed primarily for secreted QPCT inhibition in Alzheimer's context; QPCTL activity is comparatively limited and may not achieve robust pGlu-CD47 suppression at concentrations that avoid off-target QPCT-driven effects.
Thiourea/Imidazole Scaffolds
Absence of benzonitrile warhead prevents direct Glu325 interaction; SAR from QPCT inhibitor series does not reliably predict QPCTL isoform selectivity or cellular potency.
QCTL active-site architecture diverges from QPCT; extrapolating structure–activity relationships across isoforms is unreliable.

QP5020: Differentiation Evidence


Enzymatic Inhibition vs. SEN177

In the original medicinal chemistry disclosure, the authors assessed QP5020 and the parent compound SEN177 in a direct head-to-head QPCTL enzymatic inhibition assay. QP5020 achieved an IC50 of 15.0 ± 5.5 nM, representing an 8.7-fold potency improvement over SEN177, which was designed by replacing the pyridine nitrogen atom in SEN177 with a nitrile (benzonitrile) group [1]. The absolute IC50 of SEN177 in the same assay can be calculated as approximately 130.5 nM (15.0 nM × 8.7). This fold improvement was attributed computationally to the nitrile forming a direct hydrogen bond with Glu325 in the QPCTL active site, displacing a structural water molecule that mediates the weaker interaction of SEN177's pyridine nitrogen with Gln304 [1].

Enzymatic IC50 vs. SEN177
Head-to-head
15.0 ± 5.5 nM (QP5020) vs. ~130.5 nM (SEN177), 8.7-fold difference
Nitrile warhead enables direct Glu325 hydrogen bond, displacing water-mediated pyridine interaction.
Biochemical fluorescent assay; Fig. 1b
QPCTL inhibition enzymatic IC50 structure-based drug design benzonitrile scaffold

Cellular pGlu-CD47 Inhibition vs. SEN177 and PQ912

In HEK293T cells treated with 100 nM of each compound, QP5020 exhibited superior inhibition of CD47 pyroglutamation (pGlu-CD47) compared to both SEN177 and PQ912, without altering total cell surface CD47 levels [1]. Quantitatively, QP5020 suppressed pGlu-CD47 with a cellular IC50 of 6.4 ± 0.7 nM in HEK293T cells, while the same publication demonstrates that at 100 nM, QP5020 markedly outperformed SEN177 and PQ912 which showed only partial suppression [1]. The functional consequence was confirmed: QP5020 significantly reduced the binding of human and mouse SIRPα protein to the cell surface, indicating effective blockade of the CD47/SIRPα interaction [1]. PQ912, despite being a clinical-stage QPCT/QPCTL inhibitor, showed inferior cellular suppression of pGlu-CD47 in these experiments [1].

Cellular pGlu-CD47
Head-to-head
IC50 6.4 ± 0.7 nM in HEK293T cells; SEN177 and PQ912 show only partial suppression at 100 nM.
Live-cell target engagement confirmation; clinical QPCT inhibitor PQ912 may not fully suppress CD47 pyroglutamation at clinically used concentrations.
Flow cytometry, HEK293T; Fig. 1c–e
cellular pharmacodynamics pGlu-CD47 CD47/SIRPα axis cancer immunotherapy

Benzonitrile vs. Pyridine Warhead Chemistry

QP5020 is structurally distinguished from SEN177, PQ912, PBD150, and the broader class of imidazole/thiourea-based QPCT/L inhibitors by its benzonitrile warhead. In the QPCT active-site binding model, SEN177's pyridine nitrogen forms a hydrogen bond with the backbone NH of Gln304 via an intervening structural water molecule; QP5020's nitrile group displaces this water and directly engages Glu325 [1]. This water-displacement strategy is a well-validated approach for gaining binding affinity, and it is absent in PQ912 (which uses an imidazole warhead) and PBD150 (which relies on a thiourea zinc-binding motif) [1]. Rotatable bond count (3), topological polar surface area (67.35 Ų), and XLogP (2.74) place QP5020 within favorable drug-like property space, with zero Lipinski violations [2]. The benzonitrile substitution also distinguishes QP5020 from its own series successor QP5038, which retains the benzonitrile core but introduces further triazole modifications that boost QPCTL IC50 to 3.8 nM [1].

Benzonitrile Warhead
Class-level
Nitrile displaces structural water, binds Glu325; MW 362.4, TPSA 67.35, XLogP 2.74, zero Lipinski violations.
Structurally distinct scaffold defines a unique SAR node; pyridine/imidazole warheads cannot replicate this interaction.
Computational homology model; CDK-calculated properties
structure-activity relationship binding mode water displacement medicinal chemistry

PET Tracer Binding: [18F]QP5020 vs. [18F]SEN177

In a 2025 study evaluating triazole-cored PET ligands for brain glutaminyl cyclase imaging, [18F]QP5020 ([18F]9) was compared directly with [18F]SEN177 ([18F]8) in binding assays against both QC isoforms [1]. [18F]QP5020 displayed IC50 values of 30.6 nM (sQC) and 9.2 nM (gQC), outperforming [18F]SEN177 at both isoforms: sQC IC50 = 231.6 nM and gQC IC50 = 67.1 nM [1]. This represents a 7.6-fold improvement for sQC and a 7.3-fold improvement for gQC. In vitro autoradiography on rat brain sections revealed specific binding for both tracers, but [18F]QP5020 demonstrated increased binding in cortical regions of a transgenic AD mouse model that correlated with Aβ plaque density—a finding not reported for [18F]SEN177 [1]. In vivo PET imaging confirmed target specificity: pretreatment with unlabeled QP5020 (compound 9) reduced [18F]SEN177 brain radioactivity by 26.2%, demonstrating saturable, QC-specific binding [1]. Both tracers showed limited brain uptake (<0.2% ID/g at 2 min), a limitation applicable to the chemical series rather than specific to QP5020 [1].

PET Tracer Binding
Head-to-head
[18F]QP5020 sQC IC50 30.6 nM, gQC 9.2 nM; ~7-fold improvement over [18F]SEN177 (sQC 231.6 nM, gQC 67.1 nM).
Higher affinity supports improved specific-to-nonspecific binding for brain imaging; AD-relevant autoradiographic signal observed.
In vitro binding + transgenic AD mouse autoradiography; brain uptake remains a limitation
PET imaging Alzheimer's disease glutaminyl cyclase autoradiography brain pharmacokinetics

Benzonitrile Node in Lead Optimization Series

The QPCTL inhibitor series originating from SEN177 follows a clear three-node optimization arc: SEN177 (pyridine core, QPCTL IC50 ~130.5 nM) → QP5020 (benzonitrile, QPCTL IC50 15.0 ± 5.5 nM) → QP5038 (benzonitrile + optimized triazole, QPCTL IC50 3.8 ± 0.7 nM) [1]. This trajectory establishes QP5020 as the critical bridge compound that introduced the benzonitrile warhead—an innovation that QP5038 extends by fusing additional triazole modifications to achieve sub-4-nM potency, but which QP5038 does not replace as the foundational benzonitrile analog [1]. In the cellular pGlu-CD47 assay, this progression is mirrored: QP5020 IC50 = 6.4 nM, QP5038 IC50 = 3.3 nM, while SEN177 fails to reach 50% inhibition at 100 nM [1]. A 2025 patent landscape analysis confirms that QP5020 (identical to Compound (1) in WO 2024/020517) is independently cited as a comparator in multiple subsequent patent filings for piperidinylphenylcarbonitrile derivatives, underscoring its status as a reference standard in the QPCTL inhibitor field [2].

Lead Optimization Node
Class-level
SEN177 (pyridine, ~130.5 nM) → QP5020 (benzonitrile, 15 nM) → QP5038 (optimized triazole, 3.8 nM).
QP5020 is the minimal benzonitrile probe; provides a non-redundant starting point to study nitrile contribution to QPCTL binding.
Identical enzymatic and cellular assays across series; patent citation confirms reference-standard status.
lead optimization chemical series SAR progression QPCTL inhibitor pipeline

QP5020: Research Applications


Immuno-Oncology pGlu-CD47 Target Engagement

QP5020 is the appropriate tool compound for experiments that demand unambiguous disruption of the CD47/SIRPα checkpoint via pharmacological QPCTL inhibition. With a cellular pGlu-CD47 IC50 of 6.4 ± 0.7 nM in HEK293T cells—and demonstrated superiority over both SEN177 and PQ912 at equimolar concentrations [1]—QP5020 enables researchers to achieve near-complete CD47 pyroglutamation blockade at low nanomolar concentrations without exceeding solubility limits or risking off-target effects associated with high-concentration dosing of weaker analogs. This is particularly critical for macrophage phagocytosis co-culture assays where QPCTL inhibition must be maintained for extended incubation periods without cytotoxicity [1].

Brain PET Tracer for Alzheimer's Disease

The [18F]QP5020 radioligand (synthesized from the QP5020 pharmacophore) is the preferred PET tracer candidate for visualizing QC enzyme distribution in Alzheimer's disease models. Its 7.6-fold superior sQC binding and 7.3-fold superior gQC binding over [18F]SEN177, combined with its demonstrated ability to produce Aβ plaque-correlated autoradiographic signal in transgenic AD mouse cortical regions, position it as the lead radioligand for preclinical AD imaging studies [2]. Although brain uptake remains a series-level limitation (<0.2% ID/g at 2 min), the confirmed in vivo target specificity (26.2% signal reduction upon self-blockade) validates QP5020-based tracers for occupancy and biodistribution studies aimed at next-generation brain-penetrant QC inhibitor development [2].

Benzonitrile Scaffold SAR Expansion

QP5020 is the structurally minimal benzonitrile-containing QPCTL inhibitor, representing the optimal chemical starting point for medicinal chemistry programs that seek to explore SAR around the nitrile warhead without confounding modifications. Positioned between the pyridine-based SEN177 (IC50 ~130.5 nM) and the triazole-optimized QP5038 (IC50 3.8 nM), QP5020 provides a clean baseline from which to independently vary the triazole moiety, piperidine linker, or fluoropyridyl substituent while retaining the potency-conferring nitrile-Glu325 interaction [1]. Its favorable physicochemical profile (MW 362.4, XLogP 2.74, TPSA 67.35, zero Lipinski violations [3]) further supports its use as a lead-like template for library synthesis.

Combination with Anti-PD-1/PD-L1 Immunotherapy

Although the in vivo combination efficacy data in the primary publication were generated with QP5038, the study explicitly demonstrated that QP5020 achieved comparable cellular target engagement to QP5038 (pGlu-CD47 IC50 values of 6.4 vs. 3.3 nM, respectively, in the same assay) [1]. QP5020 is therefore suitable for in vitro and ex vivo experiments that model QPCTL inhibition combined with immune checkpoint blockade, where the compound's dual ability to suppress pGlu-CD47 and reduce SIRPα binding across multiple cancer cell lines (demonstrated in B16F10 and Raji cells [1]) provides a mechanistically validated tool for dissecting the contribution of CD47 pyroglutamation to anti-PD-1 response.

Application
Selection Property
Validation Focus
CD47/SIRPα checkpoint research
Cellular pGlu-CD47 suppression profile
Macrophage phagocytosis co-culture endpoint monitoring
Brain QC PET tracer development
Isoform binding affinity (sQC/gQC) and AD-model autoradiographic signal
Specific-to-nonspecific binding ratio in brain sections
Benzonitrile scaffold SAR expansion
Minimal pharmacophore with favorable physicochemical profile
Binding mode validation via Glu325 interaction studies
Combination checkpoint blockade research
Target engagement across cancer cell lines (e.g., B16F10, Raji)
CD47/SIRPα blockade plus anti-PD-1 response modeling

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

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